Cas no 2138091-66-2 (4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole)

• Product Name: 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole
• CAS No: 2138091-66-2
• MF: C₁₀H₁₆BrN₃
• MW: 258.158141136169
• CID: 6118489
• PubChem ID: 165497567
• Update Time: 2025-06-10

4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole
• 2138091-66-2
• EN300-1157480

• Inchi： 1S/C10H16BrN3/c1-7-3-4-8(11)5-9(7)10-6-14(2)13-12-10/h6-9H,3-5H2,1-2H3
• InChI Key： KNSMDQFZOVKJHG-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2=CN(C)N=N2)C1

Computed Properties

• Exact Mass: 257.05276g/mol
• Monoisotopic Mass: 257.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole

Research Brief on 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole (CAS: 2138091-66-2)

In recent years, the compound 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole (CAS: 2138091-66-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

The compound belongs to the class of 1,2,3-triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a bromine atom and a methylcyclohexyl group in its structure enhances its reactivity and potential for selective interactions with biological targets. Recent studies have explored its utility as a key intermediate in the synthesis of more complex molecules with enhanced bioactivity.

One of the most notable advancements in the study of 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole is its application in click chemistry. Researchers have successfully utilized this compound in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are pivotal for the development of novel drug candidates and bioconjugation strategies. The bromine substituent in the molecule offers a versatile handle for further functionalization, enabling the creation of a wide array of derivatives with tailored properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action is believed to involve the disruption of cellular signaling pathways, although further detailed studies are required to elucidate the exact molecular targets. Additionally, its potential as an antimicrobial agent is under investigation, with some studies reporting activity against Gram-positive bacteria.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole. Issues such as solubility, metabolic stability, and toxicity need to be addressed to advance its development as a viable therapeutic agent. Current research efforts are focused on structural modifications to improve these parameters while retaining or enhancing its biological activity.

In conclusion, 4-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-1,2,3-triazole represents a promising scaffold in medicinal chemistry with potential applications in oncology and infectious diseases. Continued research into its synthesis, mechanism of action, and optimization will be crucial for unlocking its full therapeutic potential. This brief highlights the importance of interdisciplinary collaboration in advancing the understanding and application of such compounds in the chemical biology and pharmaceutical industries.